Cas no 31477-95-9 (Dihydrodatiscetin)

• Product Name: Dihydrodatiscetin
• CAS No: 31477-95-9
• MF: C₁₅H₁₂O₆
• MW: 288.252184867859
• CID: 307869
• PubChem ID: 3082330
• Update Time: 2025-07-13

Dihydrodatiscetin Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2,3-dihydro-3,5,7-trihydroxy-2-(2-hydroxyphenyl)-, (2R,3R)-
• Dihydrodatiscetin
• (2R,3R)-2',3,5,7-tetrahydroxyflavanone
• 4H-1-Benzopyran-4-one, 2,3-dihydro-3,5,7-trihydroxy-2-(2-hydroxyphenyl)-, (2R-trans)-
• CHEMBL3634564
• DTXSID00953481
• 2',3,5,7-Tetrahydroxyflavanone
• (2R,3R)-3,5,7-trihydroxy-2-(2-hydroxyphenyl)-2,3-dihydrochromen-4-one
• (2r,3r)-3,5,7,2'-tetrahydroxyflavanone
• 31477-95-9
• 3,5,7-Trihydroxy-2-(2-hydroxyphenyl)-2,3-dihydro-4H-1-benzopyran-4-one

• Inchi： 1S/C15H12O6/c16-7-5-10(18)12-11(6-7)21-15(14(20)13(12)19)8-3-1-2-4-9(8)17/h1-6,14-18,20H/t14-,15+/m0/s1
• InChI Key： BJNCWLSOQIVKIX-LSDHHAIUSA-N
• SMILES： O1C2C=C(C=C(C=2C([C@@H]([C@H]1C1C=CC=CC=1O)O)=O)O)O

Computed Properties

• Exact Mass: 288.06336
• Monoisotopic Mass: 288.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.599
• Boiling Point: 553.5°Cat760mmHg
• Flash Point: 213.5°C
• Refractive Index: 1.728
• PSA: 107.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavanones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans Flavanones